Esterase chromogenic substrate-1
Esterase chromogenic substrate-1
5-bromo-4-chloro-3-indolyl acetate is an acetate ester obtained by formal condensation of the carboxy group of acetic acid with the hydroxy group of 5-bromo-4-chloroindoxyl. It has a role as a chromogenic compound. It is a bromoindole, a chloroindole and an acetate ester. It derives from an indoxyl.
Brand Name:
Vulcanchem
CAS No.:
3252-36-6
VCID:
VC0006717
InChI:
InChI=1S/C10H7BrClNO2/c1-5(14)15-8-4-13-7-3-2-6(11)10(12)9(7)8/h2-4,13H,1H3
SMILES:
CC(=O)OC1=CNC2=C1C(=C(C=C2)Br)Cl
Molecular Formula:
C₁₀H₇BrClNO₂
Molecular Weight:
288.52 g/mol
Esterase chromogenic substrate-1
CAS No.: 3252-36-6
Inhibitors
VCID: VC0006717
Molecular Formula: C₁₀H₇BrClNO₂
Molecular Weight: 288.52 g/mol
| CAS No. | 3252-36-6 |
|---|---|
| Product Name | Esterase chromogenic substrate-1 |
| Molecular Formula | C₁₀H₇BrClNO₂ |
| Molecular Weight | 288.52 g/mol |
| IUPAC Name | (5-bromo-4-chloro-1H-indol-3-yl) acetate |
| Standard InChI | InChI=1S/C10H7BrClNO2/c1-5(14)15-8-4-13-7-3-2-6(11)10(12)9(7)8/h2-4,13H,1H3 |
| Standard InChIKey | WPWLFFMSSOAORQ-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CNC2=C1C(=C(C=C2)Br)Cl |
| Canonical SMILES | CC(=O)OC1=CNC2=C1C(=C(C=C2)Br)Cl |
| Description | 5-bromo-4-chloro-3-indolyl acetate is an acetate ester obtained by formal condensation of the carboxy group of acetic acid with the hydroxy group of 5-bromo-4-chloroindoxyl. It has a role as a chromogenic compound. It is a bromoindole, a chloroindole and an acetate ester. It derives from an indoxyl. |
| Synonyms | 5-bromo-4-chloroindoxyl acetate BCDA |
| PubChem Compound | 65116 |
| Last Modified | Nov 11 2021 |
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